Cas no 88256-01-3 (1(3H)-Isobenzofuranone, 4,7-bis(acetyloxy)-3-ethyl-)

1(3H)-Isobenzofuranone, 4,7-bis(acetyloxy)-3-ethyl- structure
88256-01-3 structure
Product name:1(3H)-Isobenzofuranone, 4,7-bis(acetyloxy)-3-ethyl-
CAS No:88256-01-3
MF:C14H14O6
MW:278.257364749908
CID:639655
PubChem ID:71409665

1(3H)-Isobenzofuranone, 4,7-bis(acetyloxy)-3-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone, 4,7-bis(acetyloxy)-3-ethyl-
    • (7-acetyloxy-3-ethyl-1-oxo-3H-2-benzofuran-4-yl) acetate
    • DTXSID40829398
    • 88256-01-3
    • 1-Ethyl-3-oxo-1,3-dihydro-2-benzofuran-4,7-diyl diacetate
    • Inchi: InChI=1S/C14H14O6/c1-4-9-12-10(18-7(2)15)5-6-11(19-8(3)16)13(12)14(17)20-9/h5-6,9H,4H2,1-3H3
    • InChI Key: QSBYFWPNZZGINM-UHFFFAOYSA-N
    • SMILES: CCC1C2=C(C=CC(=C2C(=O)O1)OC(=O)C)OC(=O)C

Computed Properties

  • Exact Mass: 278.07903816g/mol
  • Monoisotopic Mass: 278.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9Ų
  • XLogP3: 1.8

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